Cas no 2580253-55-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid
• CAS No: 2580253-55-8
• MF: C₂₅H₂₀N₂O₄
• MW: 412.437306404114
• CID: 5663045
• PubChem ID: 165893338
• Update Time: 2025-10-17

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1H-indole-2-carboxylic acid
• EN300-27730123
• 2580253-55-8
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid

• Inchi： 1S/C25H20N2O4/c28-24(29)23-20(19-11-5-6-12-22(19)27-23)13-26-25(30)31-14-21-17-9-3-1-7-15(17)16-8-2-4-10-18(16)21/h1-12,21,27H,13-14H2,(H,26,30)(H,28,29)
• InChI Key： WFIQOQFPCDAMRU-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(C(=O)O)NC2C=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 412.14230712g/mol
• Monoisotopic Mass: 412.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.4Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid (CAS No. 2580253-55-8): A Comprehensive Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid (CAS No. 2580253-55-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino-methylindole carboxylic acid, is a derivative of indole, a fundamental structure in many biologically active molecules. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in peptide synthesis and other synthetic applications where controlled reactivity is essential.

The structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid consists of an indole core with a carboxylic acid group at the 2-position and an amino-methyl group at the 3-position, both of which are crucial for its biological activity and synthetic utility. The Fmoc protecting group, attached to the amino group, provides a convenient handle for deprotection and further functionalization, making this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focusing on the biological properties of indole derivatives, including 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid. Studies have shown that indole-based compounds exhibit a wide range of biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain indole derivatives, including those with Fmoc protection, demonstrated potent inhibitory effects on cancer cell proliferation by targeting specific signaling pathways.

The synthetic versatility of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid has also been explored extensively. Researchers have utilized this compound as a building block in the synthesis of peptides and peptidomimetics, which are important in drug discovery and development. The Fmoc protecting group allows for stepwise deprotection and coupling reactions, enabling the precise construction of complex molecular architectures. This has led to the development of novel therapeutic agents with improved pharmacological profiles and reduced side effects.

One notable application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid is in the field of protein-protein interaction inhibitors (PPIs). PPIs are increasingly recognized as promising targets for therapeutic intervention in various diseases, including cancer and neurodegenerative disorders. A study published in Chemical Communications in 2020 demonstrated that indole derivatives with Fmoc protection could effectively disrupt specific protein-protein interactions, thereby modulating cellular processes involved in disease progression.

The physical and chemical properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid have also been well-characterized. It is typically obtained as a white or off-white solid with high purity and stability under standard laboratory conditions. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for various synthetic protocols. Its melting point and other physical parameters have been reported in several scientific publications, providing valuable data for researchers working with this compound.

In addition to its synthetic and biological applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid has also been studied for its potential use in analytical chemistry. The presence of the Fmoc group can be exploited for fluorescence-based detection methods, which are highly sensitive and selective. This property makes it useful as a labeling agent or reporter molecule in various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).

The safety profile of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-indole-2-carboxylic acid has been evaluated through extensive toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any chemical compound used in pharmaceutical research, appropriate safety precautions should be taken during handling and storage to ensure user safety.

In conclusion, 3-({(9H-fluoren-9-y l)methoxycarbonyl}amino)methyl -1 H -ind ole - 2 -car box yli c aci d (CAS No. 2580253 - 55 - 8) is a versatile and biologically active compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an important intermediate in the synthesis of more complex molecules, while its biological activities suggest promising applications in drug discovery and development. As research continues to advance our understanding of this compound's potential uses, it is likely to play an increasingly important role in addressing unmet medical needs.